Cas no 88951-19-3 (Cyclohexanecarboxamide, 4-(heptafluoropropyl)-, trans-)

• Product Name: Cyclohexanecarboxamide, 4-(heptafluoropropyl)-, trans-
• CAS No: 88951-19-3
• MF: C₁₀H₁₂F₇NO
• MW: 295.197207450867
• CID: 618701
• PubChem ID: 71320868
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 4-(heptafluoropropyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-(heptafluoropropyl)-, trans-
• 88951-19-3
• (1r,4r)-4-(Heptafluoropropyl)cyclohexane-1-carboxamide
• 88951-18-2
• NS00111847
• DTXSID80896706
• NS00109793
• (1s,4s)-4-(Heptafluoropropyl)cyclohexane-1-carboxamide
• DTXSID20896705

• Inchi： 1S/C10H12F7NO/c11-8(12,9(13,14)10(15,16)17)6-3-1-5(2-4-6)7(18)19/h5-6H,1-4H2,(H2,18,19)
• InChI Key： BMXVWOGRMNOISH-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1CCC(C(N)=O)CC1)F

Computed Properties

• Exact Mass: 295.08071114g/mol
• Monoisotopic Mass: 295.08071114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.1Ų